Cas no 1803879-54-0 (3-Hydroxy-2-(trifluoromethyl)pyridine-6-acetonitrile)

• Product Name: 3-Hydroxy-2-(trifluoromethyl)pyridine-6-acetonitrile
• CAS No: 1803879-54-0
• MF: C₈H₅F₃N₂O
• MW: 202.133311986923
• CID: 4907694
• Update Time: 2025-06-20

3-Hydroxy-2-(trifluoromethyl)pyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-2-(trifluoromethyl)pyridine-6-acetonitrile

• Inchi： 1S/C8H5F3N2O/c9-8(10,11)7-6(14)2-1-5(13-7)3-4-12/h1-2,14H,3H2
• InChI Key： XYCSGJPQOKNMEI-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC=C(CC#N)N=1)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 245
• XLogP3: 1.1
• Topological Polar Surface Area: 56.9

Additional information on 3-Hydroxy-2-(trifluoromethyl)pyridine-6-acetonitrile

Introduction to 3-Hydroxy-2-(trifluoromethyl)pyridine-6-acetonitrile (CAS No. 1803879-54-0)

3-Hydroxy-2-(trifluoromethyl)pyridine-6-acetonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1803879-54-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a heterocyclic aromatic ring structure containing nitrogen, which is widely recognized for its diverse biological activities and applications in drug development.

The molecular structure of 3-Hydroxy-2-(trifluoromethyl)pyridine-6-acetonitrile features a pyridine core substituted with a hydroxyl group at the 3-position, a trifluoromethyl group at the 2-position, and an acetonitrile moiety at the 6-position. The presence of these functional groups imparts unique chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry and a potential candidate for further derivatization to produce bioactive molecules.

In recent years, there has been growing interest in fluorinated pyridines due to their enhanced metabolic stability, lipophilicity, and binding affinity to biological targets. The trifluoromethyl group, in particular, is a well-documented pharmacophore that improves the pharmacokinetic profile of drug candidates. The combination of the hydroxyl and acetonitrile groups further expands its synthetic utility, allowing for diverse modifications through nucleophilic addition, condensation reactions, and other organic transformations.

One of the most compelling aspects of 3-Hydroxy-2-(trifluoromethyl)pyridine-6-acetonitrile is its potential application in the development of novel therapeutic agents. Researchers have been exploring its utility in synthesizing compounds with antimicrobial, anti-inflammatory, and anticancer properties. For instance, studies have demonstrated that derivatives of this compound can interact with specific enzymes or receptors involved in disease pathways, offering promising leads for drug discovery.

Recent advancements in computational chemistry and molecular modeling have facilitated the rapid design and optimization of molecules based on 3-Hydroxy-2-(trifluoromethyl)pyridine-6-acetonitrile. These computational approaches allow researchers to predict the binding affinity of potential drug candidates to biological targets with high accuracy, thereby accelerating the drug discovery process. Additionally, high-throughput screening techniques have enabled the identification of novel derivatives with enhanced efficacy and reduced toxicity.

The synthesis of 3-Hydroxy-2-(trifluoromethyl)pyridine-6-acetonitrile involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Common synthetic routes include nucleophilic substitution reactions on halogenated pyridines, followed by functional group interconversions such as hydroxylation and nitrile formation. The use of advanced catalytic systems has further improved the efficiency and scalability of these synthetic processes.

In conclusion, 3-Hydroxy-2-(trifluoromethyl)pyridine-6-acetonitrile (CAS No. 1803879-54-0) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and synthetic versatility make it a valuable building block for developing next-generation therapeutic agents. As research in this field continues to evolve, it is expected that new applications and derivatives of this compound will emerge, further solidifying its importance in medicinal chemistry.